Cas no 808764-45-6 (4-{3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine)

4-{3-[3-(Trifluoromethyl)Phenyl]-1,2,4-Oxadiazol-5-Yl}Piperidine is a heterocyclic compound featuring a piperidine core linked to a 1,2,4-oxadiazole ring substituted with a trifluoromethylphenyl group. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The trifluoromethyl group contributes to improved binding affinity and selectivity in target interactions, particularly in CNS and receptor modulation applications. Its rigid oxadiazole scaffold offers conformational stability, while the piperidine moiety provides versatility for further functionalization. This compound is well-suited for drug discovery research, particularly in the development of bioactive molecules with optimized pharmacokinetic profiles.

4-{3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine structure

808764-45-6 structure

Product Name:4-{3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine

CAS No:808764-45-6

MF:C₁₄H₁₄F₃N₃O

MW:297.275673389435

CID:872293

PubChem ID:2778960

Update Time:2025-11-02

4-{3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine Chemical and Physical Properties

Names and Identifiers

- 4-[3-(3-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl]piperidine
- 4-[3-(3-TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL]PIPERDINE
- 4-{3-[3-(Trifluoromethyl)phenyl]-[1,2,4]-oxadiazol-5-yl}piperidine
- 4-{3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL}PIPERIDINE
- 4-{3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine
- FUFZNHHSSMCXCZ-UHFFFAOYSA-N
- AKOS009158326
- DTXSID70381212
- 5-(PIPERIDIN-4-YL)-3-(3-(TRIFLUOROMETHYL)PHENYL)-1,2,4-OXADIAZOLE
- PS-7146
- AB14543
- 1-[2-(4-chlorophenoxy)-6-fluorophenyl]-n-methylmethylamine
- 4-(3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl)piperidine
- SR-01000384107-1
- SR-01000384107
- 5-piperidin-4-yl-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
- Peakdale1_002700
- 606103-16-6
- CS-0212322
- 4-piperidine
- HMS525K16
- 808764-45-6
- MDL： MFCD03424498
- Inchi： 1S/C14H14F3N3O/c15-14(16,17)11-3-1-2-10(8-11)12-19-13(21-20-12)9-4-6-18-7-5-9/h1-3,8-9,18H,4-7H2
- InChI Key： FUFZNHHSSMCXCZ-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1=NOC(C2CCNCC2)=N1)(F)F

Computed Properties

Exact Mass: 297.109
Monoisotopic Mass: 297.109
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 347
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 51Å²

4-{3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazol-5-Yl}Piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T901913-2.5mg	4-{3-[3-(Trifluoromethyl)Phenyl]-1,2,4-Oxadiazol-5-Yl}Piperidine	808764-45-6		2.5mg	$ 50.00	2022-06-02
TRC	T901913-5mg	4-{3-[3-(Trifluoromethyl)Phenyl]-1,2,4-Oxadiazol-5-Yl}Piperidine	808764-45-6		5mg	$ 65.00	2022-06-02
TRC	T901913-25mg	4-{3-[3-(Trifluoromethyl)Phenyl]-1,2,4-Oxadiazol-5-Yl}Piperidine	808764-45-6		25mg	$ 80.00	2022-06-02
Chemenu	CM313490-5g	5-(Piperidin-4-yl)-3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazole	808764-45-6	95%	5g	$561	2021-08-18
Apollo Scientific	PC0299-250mg	4-{3-[3-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine	808764-45-6	95%	250mg	£124.00	2025-02-19
Chemenu	CM313490-1g	5-(Piperidin-4-yl)-3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazole	808764-45-6	95%	1g	$98	2024-07-23
eNovation Chemicals LLC	Y1249074-250mg	4-{3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL}PIPERIDINE	808764-45-6	97%	250mg	$235	2024-06-07
eNovation Chemicals LLC	Y1249074-1g	4-{3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOL-5-YL}PIPERIDINE	808764-45-6	97%	1g	$420	2024-06-07
Fluorochem	010590-250mg	4-[3-(3-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl]piperidine	808764-45-6	97%	250mg	￡85.00	2022-03-01
Fluorochem	010590-1g	4-[3-(3-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl]piperidine	808764-45-6	97%	1g	￡196.00	2022-03-01